2-(benzyloxy)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-phenylmethoxy-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C17H21N3O2/c21-17(13-22-12-14-6-2-1-3-7-14)18-10-15-11-19-20-9-5-4-8-16(15)20/h1-3,6-7,11H,4-5,8-10,12-13H2,(H,18,21)
• InChI Key: BJHWQBJGFMYPBU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)CNC(=O)COCC3=CC=CC=C3)C1
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

2-(benzyloxy)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-(benzyloxy)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide involves the modulation of the GABA-A receptor. This compound acts as a positive allosteric modulator, which enhances the activity of the receptor. This leads to an increase in the inhibitory neurotransmitter GABA, which leads to a decrease in neuronal activity.
Biochemical and Physiological Effects
2-(benzyloxy)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide has been found to have various biochemical and physiological effects. This compound has been shown to have anxiolytic and sedative effects, making it a potential treatment for anxiety disorders and insomnia. Additionally, this compound has been found to have anticonvulsant and muscle relaxant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(benzyloxy)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide in lab experiments is its specificity for the GABA-A receptor. This allows for a more targeted approach in studying the effects of this compound. However, one limitation of using this compound is its potential for off-target effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for the study of 2-(benzyloxy)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide. One area of interest is the potential use of this compound in the treatment of anxiety disorders and insomnia. Additionally, further research could explore the potential use of this compound as an anticonvulsant or muscle relaxant. Finally, the development of more specific and potent positive allosteric modulators of the GABA-A receptor could lead to the development of new treatments for various neurological disorders.

Synthesis Methods

The synthesis of 2-(benzyloxy)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide involves the reaction of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylic acid with benzyl chloroformate and N,N-dimethylacetamide. The resulting product is then purified using column chromatography.

Scientific Research Applications

2-(benzyloxy)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. This compound has been found to have an effect on the GABA-A receptor, which is involved in the regulation of anxiety and sleep.